Cas no 90347-70-9 (Benzoic acid, 3-iodo-2,6-dimethoxy-)

• Product Name: Benzoic acid, 3-iodo-2,6-dimethoxy-
• CAS No: 90347-70-9
• MF: C₉H₉IO₄
• MW: 308.069835424423
• CID: 3035234
• Update Time: 2025-03-14

Benzoic acid, 3-iodo-2,6-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-iodo-2,6-dimethoxy-
• 3-Iodo-2,6-dimethoxybenzoic acid

• Inchi： 1S/C9H9IO4/c1-13-6-4-3-5(10)8(14-2)7(6)9(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： PSLGFAKOYIUGPK-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=C(OC)C=CC(I)=C1OC

Computed Properties

• Exact Mass: 307.95500

Experimental Properties

• Density: 1.790±0.06 g/cm3(Predicted)
• Melting Point: 162 °C
• Boiling Point: 388.7±42.0 °C(Predicted)
• PSA: 55.76000
• LogP: 2.00660
• pka: 3.63±0.10(Predicted)